![molecular formula C21H23N3O4S2 B6546491 2-{4-[3-(ethanesulfonyl)benzoyl]piperazin-1-yl}-4-methoxy-1,3-benzothiazole CAS No. 886929-46-0](/img/structure/B6546491.png)
2-{4-[3-(ethanesulfonyl)benzoyl]piperazin-1-yl}-4-methoxy-1,3-benzothiazole
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Overview
Description
The compound “2-{4-[3-(ethanesulfonyl)benzoyl]piperazin-1-yl}-4-methoxy-1,3-benzothiazole” is a complex organic molecule that contains several functional groups and structural motifs common in medicinal chemistry . It contains a benzothiazole ring, which is a heterocyclic compound (a ring structure containing atoms of at least two different elements), and a piperazine ring, which is a common structural unit in many pharmaceuticals .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by techniques such as Infrared Spectroscopy (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry .Chemical Reactions Analysis
The chemical reactivity of this compound would depend on the functional groups present. For instance, the piperazine ring could undergo reactions typical of secondary amines, while the benzothiazole ring might participate in electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. These properties could be predicted using computational tools and confirmed by experimental data .Scientific Research Applications
- Notably, adherence to Lipinski’s rule of five (RO5) is crucial for drug-like properties, as compounds violating RO5 showed reduced antibacterial efficacy .
- Its derivatives act as dopamine and serotonin antagonists, making them relevant in the treatment of psychiatric disorders .
Antibacterial Activity
Antipsychotic Properties
Dopamine and Serotonin Antagonism
Bioactive Scaffold
Urinary Dysfunction Treatment
Antifungal and Antimicrobial Properties
Mechanism of Action
Target of Action
It’s known that similar compounds, such as 3-(piperazin-1-yl)-1,2-benzothiazole derivatives, act as dopamine and serotonin antagonists . These neurotransmitters play crucial roles in mood regulation, sleep, appetite, and other physiological functions.
Mode of Action
Based on its structural similarity to 3-(piperazin-1-yl)-1,2-benzothiazole derivatives, it can be inferred that it might interact with dopamine and serotonin receptors, thereby modulating the levels of these neurotransmitters in the brain .
Biochemical Pathways
If it indeed acts as a dopamine and serotonin antagonist, it would affect the dopaminergic and serotonergic pathways in the brain, which are involved in mood regulation, reward, sleep, and other physiological processes .
Pharmacokinetics
The synthesized compounds were evaluated for drug likeness or “drugability” according to lipinski’s rule of five (ro5) . This rule is a guideline in the medicinal chemistry to evaluate the druglikeness or determine if a chemical compound with a certain pharmacological or biological activity has properties that would make it a likely orally active drug in humans.
Result of Action
Similar compounds have been found to exhibit antibacterial activity , suggesting that this compound might also have potential antimicrobial effects.
Action Environment
The compound’s structural similarity to other bioactive compounds suggests potential roles in modulating neurotransmitter activity and exhibiting antibacterial effects .
Future Directions
properties
IUPAC Name |
(3-ethylsulfonylphenyl)-[4-(4-methoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O4S2/c1-3-30(26,27)16-7-4-6-15(14-16)20(25)23-10-12-24(13-11-23)21-22-19-17(28-2)8-5-9-18(19)29-21/h4-9,14H,3,10-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHOIEFYSHVREPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC=CC(=C1)C(=O)N2CCN(CC2)C3=NC4=C(C=CC=C4S3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{4-[3-(Ethanesulfonyl)benzoyl]piperazin-1-yl}-4-methoxy-1,3-benzothiazole |
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